3,3,3-Tetraminium(4+)
Overview
Description
3,3,3-tetraminium(4+) is tetracation of 3,3,3-tetramine. It is a conjugate acid of a 3,3,3-tetramine.
Scientific Research Applications
1. Novel Nanostructures and Biological Detection Systems
Tellurium (Te), similar to 3,3,3-Tetraminium(4+), has been recognized for its potential in creating novel nanostructures. These Te-based nanostructures, including quantum dots (QDs), are proposed for applications in biological detection systems such as biosensors. They also show promise in labeling, imaging, and targeted drug delivery systems, tested for antibacterial or antifungal properties. Te nanoparticles exhibit unique lipid-lowering, antioxidant, and free radical scavenging properties (Zare, Nami, & Shahverdi, 2017).
2. Enhancement of Radiation Therapy
Arsenic derivatives, similar in some aspects to 3,3,3-Tetraminium(4+), have been shown to enhance radiation sensitivity in solid tumors. Tetra-arsenic oxide (Tetras), a derivative used in traditional medicine, has demonstrated potential as a radiation therapy enhancement agent, aiding in tumor control and highlighting its potential in cancer therapy (Park et al., 2009).
3. Structural Architecture in Materials Science
The structural architecture of tellurium oxycompounds, related to 3,3,3-Tetraminium(4+), plays a crucial role in materials science. These compounds, due to their unique crystal structures and variability, are important in the development of materials with specific optical and spectroscopic properties. They are vital in designing materials for technological applications, including electronics and photonics (Christy, Mills, & Kampf, 2016).
4. Pharmaceutical Research and Development
In pharmaceutical research, the concept of materials science tetrahedron (MST) encompasses the relationship among structure, properties, performance, and processing of drugs. This concept is essential in the systematic implementation of new drug products, and compounds like 3,3,3-Tetraminium(4+) could be integral in this process (Sun, 2009).
5. (Bio)geochemistry in Surface Environments
The (bio)geochemistry of elements like tellurium, associated with 3,3,3-Tetraminium(4+), is fundamental in understanding their impact on surface environments. This knowledge supports the search for future sources, innovative extraction techniques, and assessing environmental risks due to increased anthropogenic use (Missen et al., 2020).
properties
Molecular Formula |
C9H28N4+4 |
|---|---|
Molecular Weight |
192.35 g/mol |
IUPAC Name |
3-azaniumylpropyl-[3-(3-azaniumylpropylazaniumyl)propyl]azanium |
InChI |
InChI=1S/C9H24N4/c10-4-1-6-12-8-3-9-13-7-2-5-11/h12-13H,1-11H2/p+4 |
InChI Key |
ZAXCZCOUDLENMH-UHFFFAOYSA-R |
SMILES |
C(C[NH3+])C[NH2+]CCC[NH2+]CCC[NH3+] |
Canonical SMILES |
C(C[NH3+])C[NH2+]CCC[NH2+]CCC[NH3+] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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